Cas no 68084-07-1 (2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate)
68084-07-1 structure
Product Name:2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate
CAS No:68084-07-1
MF:C11H16O3
MW:196.242943763733
CID:968723
PubChem ID:106532
Update Time:2025-04-19
2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate
- 2-methyl-5-oxocyclopent-1-en-1-yl 3-methylbutanoate
- Butanoic acid, 3-methyl-, 2-methyl-5-oxo-1-cyclopenten-1-yl ester
- Cyclotene isovalerate
- 6TPI33095Q
- 68084-07-1
- EINECS 268-419-3
- AKOS006271422
- (2-methyl-5-oxocyclopenten-1-yl) 3-methylbutanoate
- UNII-6TPI33095Q
- DTXSID3071068
- Q27265512
- NS00036397
- ISOVALERIC ACID, 2-METHYL-5-OXO-1-CYCLOPENTEN-1-YL ESTER
- BMRCKURWGZUABP-UHFFFAOYSA-N
-
- Inchi: 1S/C11H16O3/c1-7(2)6-10(13)14-11-8(3)4-5-9(11)12/h7H,4-6H2,1-3H3
- InChI Key: BMRCKURWGZUABP-UHFFFAOYSA-N
- SMILES: O(C(CC(C)C)=O)C1C(CCC=1C)=O
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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